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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RU 58841

Cat. No.: B1680188

Authored for: Laboratory and Research Professionals in Drug Development

This document provides essential safety and logistical information for the proper disposal of RU
58841, a non-steroidal antiandrogen research chemical. Given the limited toxicological and
environmental fate data for this compound, a precautionary approach is mandated to ensure
personnel safety and environmental protection.

I. Core Principle: Precautionary Hazardous Waste
Management

Due to the incomplete hazard profile of RU 58841, it must be managed as a hazardous waste.
This approach ensures the highest level of safety and compliance with environmental
regulations. Do not dispose of RU 58841 or its solutions down the drain or in regular trash
receptacles.

Il. Chemical and Safety Data Summary

While some Safety Data Sheets (SDS) state that RU 58841 is not classified as a hazardous
substance under OSHA and GHS guidelines, they also indicate that the substance has not
been fully tested. Therefore, it is prudent to handle it with care, utilizing appropriate personal
protective equipment (PPE) and engineering controls as outlined in the handling section of the
SDS.
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Parameter

Data

Source

CAS Number

154992-24-2

[1]2]

OSHA Hazard Communication
Standard

Not considered hazardous

[2]

GHS Classification

Not a dangerous substance or

mixture

[2]

Hazard Description

Substance not fully tested.
May be harmful if swallowed or

inhaled.

[1]

Hazardous Decomposition

Hydrogen cyanide, Hydrogen

fluoride, Carbon oxides,

[2]

Products Nitrogen oxides (NOX),
Phosgene.
Store at 4°C or -20°C for long-
Storage [1][2]

term storage.

lll. Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of pure RU 58841 powder and

solutions.

1. Waste ldentification and Segregation:

» All materials contaminated with RU 58841, including unused compound, expired solutions,

contaminated labware (e.g., vials, pipette tips), and personal protective equipment (PPE),

must be segregated as "Hazardous Chemical Waste."

2. Waste Collection and Containerization:

e Solid Waste:

o Collect pure RU 58841 powder and contaminated solids (e.g., weighing boats, gloves,

wipes) in a designated, leak-proof, and sealable solid waste container.
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o The container must be compatible with the chemical properties of RU 58841 and any
solvents used. A high-density polyethylene (HDPE) container is generally suitable.

Liquid Waste:

o Collect all solutions containing RU 58841 in a designated, leak-proof, and sealable liquid
waste container.

o The container must be compatible with the solvent used in the solution (e.g., ethanol,
dimethyl sulfoxide).

o Do not mix incompatible waste streams.

. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "RU
58841 (4-[3-(4-hydroxybutyl)-4,4-dimethyl-2,5-dioxo-1-imidazolidinyl]-2-
(trifluoromethyl)benzonitrile)".

Include the approximate concentration and volume of the waste.

Indicate the date of waste accumulation.

. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

Ensure secondary containment is used for liquid waste containers to prevent spills.

Keep the waste storage area away from heat sources and incompatible materials.

. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.
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» Provide the disposal vendor with the Safety Data Sheet (SDS) for RU 58841.

e The primary method of disposal for this type of research chemical is typically high-
temperature incineration by a licensed facility to ensure complete destruction.[3][4]

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of RU 58841.
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‘l Liquid Hazardous
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Caption: Logical workflow for the proper disposal of RU 58841.
V. Emergency Procedures
e Spills:
o In case of a spill, evacuate the area and prevent unprotected personnel from entering.

o Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.
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o For small spills of powder, carefully sweep up the material, avoiding dust generation, and
place it in the solid hazardous waste container.

o For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in the solid hazardous waste container.

o For large spills, contact your institution's EHS department immediately.

e EXxposure:

[e]

Skin Contact: Immediately wash the affected area with soap and plenty of water.

o

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes.

o

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

[¢]

Ingestion: Wash out the mouth with water. Seek immediate medical attention.

Disclaimer: This document provides guidance based on available information and general best
practices for handling research chemicals. Always consult your institution's specific safety and
disposal protocols and the most recent Safety Data Sheet for RU 58841. The responsibility for
safe handling and disposal lies with the user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Procedure: RU 58841 Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680188#ru-58841-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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